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Compound of Interest

Compound Name: Pelagiomicin C

Cat. No.: B1240805 Get Quote

Despite diligent searches of available scientific literature, the precise chemical structure of

Pelagiomicin C remains elusive. While its existence and classification as a phenazine

antibiotic were reported in 1997, detailed structural information, quantitative data, and specific

experimental protocols necessary for a comprehensive technical guide are not publicly

accessible in the reviewed literature.

Pelagiomicin C is part of a trio of antibiotic compounds, including Pelagiomicin A and B, first

identified from the marine bacterium Pelagiobacter variabilis. The initial discovery, published in

the Journal of Antibiotics, indicated that the structures of these compounds were determined

through spectroscopic data and chemical synthesis.[1] However, the specific structural details

for Pelagiomicin C are not provided in the abstract of this seminal paper, and the full text

containing this information could not be retrieved during the search process.

Subsequent searches for the chemical structure, IUPAC name, SMILES string, or synthesis

protocols for Pelagiomicin C have not yielded any further information. The scientific record, as

accessible through public databases, appears to lack the specific data required to fulfill the

user's request for an in-depth technical guide. This includes the absence of quantitative data

for tabulation, detailed experimental methodologies, and defined signaling pathways for

visualization.

Therefore, until the full details of the structure elucidation of Pelagiomicin C are published or

made more widely available, a comprehensive technical guide as requested cannot be
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constructed. Further investigation would require access to the full publication of the original

research article:

Imamura, N., Nishijima, M., Takadera, T., Adachi, K., Sakai, M., & Sano, H. (1997). New

anticancer antibiotics, pelagiomicins, produced by a new marine bacterium Pelagiobacter

variabilis. The Journal of Antibiotics, 50(1), 8–12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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